Cas no 2229285-40-7 (4-(2-ethynylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-ethynylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229285-40-7
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 6390135
• PubChem ID: 165779607
• Update Time: 2025-05-19

4-(2-ethynylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethynylphenyl)-1,3-oxazolidin-2-one
• 2229285-40-7
• EN300-1818886

• Inchi： 1S/C11H9NO2/c1-2-8-5-3-4-6-9(8)10-7-14-11(13)12-10/h1,3-6,10H,7H2,(H,12,13)
• InChI Key： WDLKDOZOPPSKFH-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=CC=2C#C)C1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2-ethynylphenyl)-1,3-oxazolidin-2-one

4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound with CAS No. 2297685-40-7, known as 4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazolidinones, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science.

Oxazolidinones are five-membered heterocycles containing an oxygen atom and two nitrogen atoms in the ring structure. The presence of the ethynyl group at the 4-position of the phenyl ring introduces additional electronic and steric effects, making this compound a promising candidate for various chemical transformations and biological assays. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the context of antibiotic development.

The synthesis of 4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One involves a multi-step process that typically begins with the preparation of the corresponding phenethyl ketone intermediate. This is followed by cyclization under specific conditions to form the oxazolidinone ring. The introduction of the ethynyl group is achieved through a Sonogashira coupling reaction, which is a well-established method for forming carbon-heteroatom bonds under palladium catalysis.

One of the most notable applications of this compound lies in its use as a building block for constructing complex molecular architectures. For instance, researchers have employed it in the synthesis of β-lactam antibiotics, where the oxazolidinone moiety serves as a key intermediate. The ethynyl group provides an additional site for functionalization, enabling chemists to introduce diverse substituents that can modulate the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

Recent advancements in medicinal chemistry have also explored the use of 4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One in peptide-based drug design. The oxazolidinone ring is known to exhibit peptidomimetic properties, making it an attractive scaffold for designing inhibitors of proteolytic enzymes such as proteases and kinases. By incorporating this compound into peptide sequences, researchers have successfully developed molecules with enhanced stability and bioavailability.

In addition to its role in drug discovery, this compound has found applications in materials science as well. The ethynyl group's ability to undergo polymerization under certain conditions has led to its use in synthesizing polymeric materials with tailored mechanical and electronic properties. These materials hold potential for applications in nanotechnology and advanced coatings.

The biological evaluation of 4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One has revealed promising results in various assays targeting bacterial and fungal pathogens. Its ability to inhibit key enzymes involved in cell wall synthesis suggests its potential as an antimicrobial agent. Furthermore, recent studies have demonstrated its cytotoxicity against cancer cell lines, indicating its potential role in anticancer therapy.

Despite its numerous advantages, the development of this compound into a clinically relevant drug requires overcoming several challenges. These include optimizing its pharmacokinetic profile to enhance bioavailability and minimizing potential side effects through careful structural modifications.

In conclusion, 4-(2-Ethynylphenyl)-1,3-Oxazolidin-2-One stands out as a versatile building block with wide-ranging applications across multiple disciplines within chemistry and biology. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials.